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Compound of Interest

Compound Name: GSK1702934A

Cat. No.: B1672358

Essential guidelines for the safe and compliant disposal of the selective TRPC3/6 agonist,
GSK1702934A, are outlined below to ensure the safety of laboratory personnel and
environmental protection. This protocol is intended for researchers, scientists, and drug
development professionals.

GSK1702934A is a potent research chemical, and as such, all materials contaminated with this
compound, as well as any unused product, must be treated as hazardous waste. Adherence to
institutional, local, and national regulations for hazardous waste disposal is mandatory. The
following procedures are based on information provided in safety data sheets (SDS) and
general best practices for chemical waste management.

Immediate Safety Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for GSK1702934A.[1][2] Personal protective equipment (PPE), including chemical-resistant
gloves (e.g., nitrile), safety goggles, and a lab coat, should be worn at all times. All handling of
the compound, particularly in its solid form, should be conducted in a certified chemical fume
hood to prevent inhalation.

Chemical and Physical Properties

A summary of the key chemical and physical properties of GSK1702934A is provided in the
table below. Understanding these properties is essential for its safe handling and disposal.
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Property Value

1,3-Dihydro-1-[1-[(5,6,7,8-tetrahydro-4H-
IUPAC Name cyclohepta[b]thien-2-yl)carbonyl]-4-

piperidinyl]-2H-benzimidazol-2-one

CAS Number 924377-85-5[3]

Molecular Formula C22H25N302S[3]

Molar Mass 395.52 g/mol [3]

Solubility Soluble in DMSO and ethanol.

Step-by-Step Disposal Protocol

The proper disposal of GSK1702934A involves a systematic approach to waste segregation,
containment, and labeling.

o Waste Segregation: All materials that have come into contact with GSK1702934A must be
segregated as hazardous chemical waste. This includes:

o Solid Waste: Contaminated consumables such as gloves, pipette tips, weighing papers,
and empty vials.

o Liquid Waste: Unused or expired solutions of GSK1702934A, as well as solvents used for
rinsing contaminated glassware.

o Sharps Waste: Any contaminated needles or syringes.
e Waste Containment:

o Solid Waste: Place in a designated, leak-proof, and clearly labeled hazardous waste
container. For any remaining solid GSK1702934A powder, it is recommended to dissolve
it in a suitable solvent (e.g., DMSO, ethanol) and dispose of it as liquid chemical waste.

o Liquid Waste: Collect in a chemically compatible, leak-proof container with a secure cap.
Do not mix with incompatible waste streams.
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o Sharps Waste: Dispose of in a designated, puncture-resistant sharps container for
hazardous chemical waste.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "GSK1702934A," and the primary hazard(s). The date of waste
accumulation should also be clearly marked.

o Storage: Store waste containers in a designated satellite accumulation area that is secure
and away from incompatible materials.

» Disposal: Arrange for the collection of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor. Do not dispose of GSK1702934A or its containers in regular trash or down the

drain.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
GSK1702934A and associated materials.
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Caption: Workflow for the safe disposal of GSK1702934A waste.

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of GSK1702934A, minimizing risks to themselves and the
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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